Cas no 25877-34-3 (1H-Benzotriazole,1-methyl-5-nitro-)

1H-Benzotriazole,1-methyl-5-nitro- is a nitro-substituted benzotriazole derivative with applications in corrosion inhibition, photostabilization, and organic synthesis. Its molecular structure, featuring a nitro group at the 5-position and a methyl group at the 1-position, enhances its electron-withdrawing properties and stability under harsh conditions. This compound is particularly effective as a metal deactivator and UV absorber, offering improved performance in polymer stabilization and coating formulations. Its high thermal stability and compatibility with industrial systems make it suitable for use in lubricants, fuels, and specialty chemicals. The compound's ability to chelate metal ions also contributes to its utility in preventing catalytic degradation in various materials.
1H-Benzotriazole,1-methyl-5-nitro- structure
25877-34-3 structure
Product Name:1H-Benzotriazole,1-methyl-5-nitro-
CAS No:25877-34-3
MF:C7H6N4O2
MW:178.14814043045
MDL:MFCD00972294
CID:272700
PubChem ID:335269
Update Time:2025-10-16

1H-Benzotriazole,1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole,1-methyl-5-nitro-
    • 1-Methyl-5-nitro-1H-1,2,3-benzotriazole
    • 1-Methyl-5-nitro-1,2,3-benzotriazol
    • 1-Methyl-5-nitro-1H-benzotriazol
    • 1-methyl-5-nitro-1H-benzotriazole
    • 1-Methyl-5-nitro-benzotriazol
    • AC1L7H4C
    • CTK4F6606
    • methylnitrobenzotriazole
    • NSC343735
    • SureCN210082
    • AKOS006274278
    • AF-0724
    • J-504967
    • SCHEMBL210082
    • 1-methyl-5-nitrobenzotriazole
    • 1-Methyl-5-nitro-1H-1,2,3-benzotriazole #
    • DTXSID80319324
    • 1-Methyl-5-nitro-1H-benzo[d][1,2,3]triazole
    • MFCD00972294
    • FT-0682846
    • 25877-34-3
    • NSC-343735
    • 1H-Benzotriazole, 1-methyl-5-nitro-
    • 5-nitro-1-methyl-1H-1,2,3-benzotriazole
    • DS-008638
    • AE-641/30196006
    • MDL: MFCD00972294
    • Inchi: 1S/C7H6N4O2/c1-10-7-3-2-5(11(12)13)4-6(7)8-9-10/h2-4H,1H3
    • InChI Key: BQPFSSQRLBUMQC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)N=NN2C)=O

Computed Properties

  • Exact Mass: 178.04918
  • Monoisotopic Mass: 178.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 76.5Ų

Experimental Properties

  • Density: 1.57
  • Boiling Point: 377°C at 760 mmHg
  • Flash Point: 181.8°C
  • Refractive Index: 1.733
  • PSA: 73.85
  • LogP: 1.39970

1H-Benzotriazole,1-methyl-5-nitro- Security Information

  • HazardClass:IRRITANT

1H-Benzotriazole,1-methyl-5-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019095099-1g
1-Methyl-5-nitro-1H-benzo[d][1,2,3]triazole
25877-34-3 95%
1g
$400.00 2023-09-02
Chemenu
CM515783-1g
1-Methyl-5-nitro-1H-benzo[d][1,2,3]triazole
25877-34-3 95%
1g
$343 2024-07-28
abcr
AB339230-500 mg
1-Methyl-5-nitro-1H-1,2,3-benzotriazole, 95%; .
25877-34-3 95%
500 mg
€315.00 2023-07-19
abcr
AB339230-1 g
1-Methyl-5-nitro-1H-1,2,3-benzotriazole, 95%; .
25877-34-3 95%
1 g
€478.80 2023-07-19
Key Organics Ltd
AF-0724-1MG
1-methyl-5-nitro-1H-1,2,3-benzotriazole
25877-34-3 >95%
1mg
£37.00 2025-02-09
Key Organics Ltd
AF-0724-5MG
1-methyl-5-nitro-1H-1,2,3-benzotriazole
25877-34-3 >95%
5mg
£46.00 2025-02-09
Key Organics Ltd
AF-0724-10MG
1-methyl-5-nitro-1H-1,2,3-benzotriazole
25877-34-3 >95%
10mg
£63.00 2025-02-09
Key Organics Ltd
AF-0724-0.5G
1-methyl-5-nitro-1H-1,2,3-benzotriazole
25877-34-3 >95%
0.5g
£165.00 2025-02-09
Key Organics Ltd
AF-0724-1G
1-methyl-5-nitro-1H-1,2,3-benzotriazole
25877-34-3 >95%
1g
£264.00 2025-02-09
Key Organics Ltd
AF-0724-5G
1-methyl-5-nitro-1H-1,2,3-benzotriazole
25877-34-3 >95%
5g
£1188.00 2025-02-09
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